Cas no 154466-62-3 (2-CHLORO-5-N-PENTYLPYRIMIDINE)

• Product Name: 2-CHLORO-5-N-PENTYLPYRIMIDINE
• CAS No: 154466-62-3
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD04038093
• CID: 91950
• PubChem ID: 16756526
• Update Time: 2025-06-09

2-CHLORO-5-N-PENTYLPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-N-PENTYLPYRIMIDINE
• 2-CHLORO-5-PENTYLPYRIMIDINE
• 2-chloranyl-5-pentyl-pyrimidine
• FT-0653107
• WMARUIMXVALOMF-UHFFFAOYSA-N
• MFCD04038093
• 5-pentyl-2-chloropyrimidine
• AKOS015892509
• AS-76350
• SCHEMBL2249764
• 5-(25-DICHLOROPHENYL)FURFURAL96
• DTXSID10587857
• 2-chloro-5-pentyl pyrimidine
• 154466-62-3
• A809536
• SB56737
• 2-chloro-5-N-pentylpyrimidine, AldrichCPR

• MDL： MFCD04038093
• Inchi： 1S/C9H13ClN2/c1-2-3-4-5-8-6-11-9(10)12-7-8/h6-7H,2-5H2,1H3
• InChI Key： WMARUIMXVALOMF-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)CCCCC

Computed Properties

• Exact Mass: 184.07700
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Color/Form: Yellow or colorless liquid
• Density: 1.085
• Boiling Point: 124°C/3mm
• Flash Point: 124°C/3mm
• Refractive Index: 1.504
• PSA: 25.78000
• LogP: 2.86270
• Solubility: Unable or difficult to mix

2-CHLORO-5-N-PENTYLPYRIMIDINE Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-CHLORO-5-N-PENTYLPYRIMIDINE

Comprehensive Overview of 2-CHLORO-5-N-PENTYLPYRIMIDINE (CAS No. 154466-62-3): Properties, Applications, and Industry Insights

2-CHLORO-5-N-PENTYLPYRIMIDINE (CAS No. 154466-62-3) is a specialized heterocyclic compound belonging to the pyrimidine family, which has garnered significant attention in pharmaceutical and agrochemical research. With its unique chloro-substituted and alkyl chain structure, this compound serves as a versatile building block for synthesizing complex molecules. Its molecular formula, C₉H₁₃ClN₂, highlights a balanced combination of reactivity and stability, making it valuable for cross-coupling reactions and drug intermediate applications.

In recent years, the demand for functionalized pyrimidines like 2-CHLORO-5-N-PENTYLPYRIMIDINE has surged due to their role in developing targeted therapies and crop protection agents. Researchers frequently search for "pyrimidine derivatives in drug discovery" or "chloropyrimidine synthesis methods," reflecting the compound's relevance in modern medicinal chemistry. Its lipophilic pentyl group enhances membrane permeability, a critical factor in designing bioactive molecules.

The synthesis of 154466-62-3 typically involves nucleophilic substitution or Pd-catalyzed reactions, aligning with trends toward green chemistry and atom-efficient processes. Industry professionals often inquire about "scalable production of halogenated pyrimidines" or "safety profiles of N-alkylpyrimidines," underscoring the need for detailed technical data. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), meeting stringent GMP standards for pharmaceutical use.

Beyond pharmaceuticals, 2-CHLORO-5-N-PENTYLPYRIMIDINE finds applications in material science, particularly in designing organic semiconductors and liquid crystals. Its electron-deficient pyrimidine ring facilitates charge transport, a property exploited in OLED technologies. This dual utility in life sciences and advanced materials positions it as a compound of interdisciplinary interest.

Environmental and regulatory considerations are increasingly shaping discussions around halogenated compounds. While 154466-62-3 is not classified as hazardous under major REACH or EPA guidelines, proper handling protocols are recommended. FAQs like "biodegradability of chloropyrimidines" or "alternatives to halogenated intermediates" reflect evolving industry priorities toward sustainable chemistry.

In summary, 2-CHLORO-5-N-PENTYLPYRIMIDINE exemplifies how tailored molecular architectures address contemporary challenges in healthcare and technology. Its ongoing research applications—from kinase inhibitors to flexible electronics—ensure its prominence in scientific literature and industrial workflows for years to come.